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Compound of Interest

Compound Name:
4-Tert-butyl 3-methyl morpholine-

3,4-dicarboxylate

Cat. No.: B1289049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The tert-butyloxycarbonyl (Boc) group is one of the most widely utilized protecting groups for

amines in organic synthesis, particularly in peptide synthesis and the development of

pharmaceutical intermediates. Its stability under a wide range of reaction conditions and its

facile removal under mild acidic conditions make it an invaluable tool for chemists. Morpholine-

3-carboxylic acid is a non-natural, cyclic amino acid that serves as a versatile chiral building

block in medicinal chemistry.[1] Its incorporation into molecules can impart favorable

pharmacokinetic properties and unique conformational constraints. The N-Boc protected form,

(S)- or (R)-4-(tert-butoxycarbonyl)morpholine-3-carboxylic acid, is a key intermediate for the

synthesis of complex molecules, including therapeutics for neurological disorders and peptide-

based drugs.[1]

This document provides a detailed protocol for the N-Boc protection of morpholine-3-carboxylic

acid using di-tert-butyl dicarbonate ((Boc)₂O).

Chemical Reaction
The N-Boc protection of morpholine-3-carboxylic acid proceeds via the reaction of the

secondary amine of the morpholine ring with di-tert-butyl dicarbonate in the presence of a
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suitable base. The base is crucial for deprotonating the amine, thereby increasing its

nucleophilicity to attack the electrophilic carbonyl carbon of the Boc anhydride.

Reaction Scheme:

Data Summary
The following table summarizes typical quantitative data for the N-Boc protection of

morpholine-3-carboxylic acid. Please note that yields can vary based on the specific reaction

conditions and the scale of the reaction.

Parameter Value Reference

Starting Material
(S)-Morpholine-3-carboxylic

acid
-

Reagents

Di-tert-butyl dicarbonate

((Boc)₂O), Sodium Bicarbonate

(NaHCO₃)

General Protocol

Solvent 1,4-Dioxane/Water (1:1) General Protocol

Reaction Temperature Room Temperature General Protocol

Reaction Time 12-24 hours General Protocol

Typical Yield 85-95% Inferred from similar reactions

Purity (post-purification) >95% [1]

Appearance White solid [1][2]

Molecular Formula C₁₀H₁₇NO₅ [3][4]

Molecular Weight 231.25 g/mol [3][4]

Experimental Protocol
This protocol describes a general procedure for the N-Boc protection of (S)-morpholine-3-

carboxylic acid on a 10 mmol scale.
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Materials:

(S)-Morpholine-3-carboxylic acid (1.31 g, 10 mmol)

Di-tert-butyl dicarbonate ((Boc)₂O) (2.40 g, 11 mmol, 1.1 eq)

Sodium bicarbonate (NaHCO₃) (1.68 g, 20 mmol, 2.0 eq)

1,4-Dioxane (20 mL)

Deionized Water (20 mL)

Ethyl acetate (EtOAc)

1 M Hydrochloric acid (HCl)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask (100 mL)

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Dissolution: In a 100 mL round-bottom flask, dissolve (S)-morpholine-3-carboxylic acid (1.31

g, 10 mmol) and sodium bicarbonate (1.68 g, 20 mmol) in a mixture of 1,4-dioxane (20 mL)

and deionized water (20 mL). Stir the mixture at room temperature until all solids are

dissolved.

Addition of (Boc)₂O: To the stirred solution, add di-tert-butyl dicarbonate (2.40 g, 11 mmol)

portion-wise over 15 minutes.
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Reaction: Allow the reaction mixture to stir at room temperature for 12-24 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up - Solvent Removal: Once the reaction is complete, remove the 1,4-dioxane under

reduced pressure using a rotary evaporator.

Work-up - Extraction: Cool the remaining aqueous solution in an ice bath and carefully

acidify to a pH of 2-3 with 1 M HCl. Extract the aqueous layer with ethyl acetate (3 x 30 mL).

Work-up - Washing: Combine the organic layers and wash with brine (2 x 20 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purification: The crude product, (S)-4-(tert-butoxycarbonyl)morpholine-3-carboxylic acid, can

be further purified by recrystallization from a suitable solvent system (e.g., ethyl

acetate/hexanes) to afford a white solid.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the N-Boc protection of morpholine-3-

carboxylic acid.
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Caption: Experimental workflow for N-Boc protection.

Logical Relationship of Key Components
The following diagram illustrates the logical relationship between the key components of the N-

Boc protection strategy.
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Caption: Key components in N-Boc protection strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: N-Boc Protection of
Morpholine-3-Carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289049#n-boc-protection-strategy-for-morpholine-3-
carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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